Dimethyl nitromalonate
Overview
Description
Dimethyl nitromalonate is a chemical compound with the molecular formula C5H7NO6 . It is also known by other names such as Dimethyl 2-nitromalonate, dimethyl 2-nitropropanedioate, and 1,3-dimethyl 2-nitropropanedioate .
Molecular Structure Analysis
The molecular structure of this compound consists of 5 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, and 6 oxygen atoms . The InChI representation of its structure isInChI=1S/C5H7NO6/c1-11-4(7)3(6(9)10)5(8)12-2/h3H,1-2H3
. Physical and Chemical Properties Analysis
This compound has a molecular weight of 177.11 g/mol . It has a computed topological polar surface area of 98.4 Ų and a complexity of 191 . It has 0 hydrogen bond donors and 6 hydrogen bond acceptors . The exact mass of this compound is 177.02733694 g/mol .Scientific Research Applications
Synthesis of Alkyl Carbonocyanidate N-Oxides
- Application : Dimethyl nitromalonate is used in synthesizing bis(carbomethoxy)furoxan through thermal decomposition. It's effective in trapping intermediates like methyl carbonocyanidate N-oxide as cycloadducts via 1,3-dipolar cycloaddition (Shimizu, Hayashi, & Teramura, 1985).
Synthesis of Nitro-Triesters and γγ-Bis(Methoxycarbonyl)-γ-Lactones
- Application : this compound facilitates the condensation with methyl acrylate to produce either dimethyl α-methoxycarbonyl-α-nitroglutarate or dimethyl 1-methoxycarbonyl-γ-nitropimelate. This is dependent on the catalyst used and reaction conditions (Brettle & Cummings, 1978).
Silylation of Nitro Compounds
- Application : The silylation process involving this compound leads to the formation of the trimethylsilyl ester of dicarbomethoxymethanenitronic acid. This compound demonstrates stability and reacts with amines, acids, and alcohols to yield this compound and corresponding trimethylsilyl derivatives (Ioffe et al., 1972).
Properties
IUPAC Name |
dimethyl 2-nitropropanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NO6/c1-11-4(7)3(6(9)10)5(8)12-2/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLKRAUOJZYHDSB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C(=O)OC)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00280264 | |
Record name | Dimethyl nitromalonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00280264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5437-67-2 | |
Record name | 5437-67-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=16174 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Dimethyl nitromalonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00280264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimethyl nitromalonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the key reactions dimethyl nitromalonate undergoes?
A1: this compound exhibits interesting reactivity under various conditions. [, ]
- Thermal Decomposition & Cycloaddition: At elevated temperatures (around 170°C), it undergoes thermal decomposition to form bis(carbomethoxy)furoxan. Interestingly, in the presence of dipolarophiles, an intermediate, methyl carbonocyanidate N-oxide (MeOCOC≡N→O), can be trapped via 1,3-dipolar cycloaddition, yielding cycloadducts in good yields. []
Q2: Can this compound be used to synthesize other valuable compounds?
A2: Yes, this compound serves as a useful precursor in organic synthesis. []
- Synthesis of γγ-bis(methoxycarbonyl)-γ-lactones: Treating γγ-bis(methoxycarbonyl)-esters with fuming nitric acid leads to the formation of γγ-bis(methoxycarbonyl)-γ-butyrolactones. This reaction may also produce varying amounts of γ-nitro-triesters as byproducts. []
Q3: Are there any challenges in using this compound for synthesis?
A3: While this compound offers synthetic utility, certain limitations should be considered. []
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